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Compound of Interest

Compound Name: N-Ethylpropionamide

Cat. No.: B1205720 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of N-Ethylpropionamide, a compound that requires careful management due to its

potential hazards. Adherence to these protocols is critical for maintaining a safe research

environment and complying with regulatory standards.

Properties and Hazards of N-Ethylpropionamide
Understanding the characteristics of N-Ethylpropionamide is the first step in its safe

management. The following table summarizes its key quantitative data.

Property Value

Molecular Formula C5H11NO

Molecular Weight 101.15 g/mol

Melting Point 105°C

Boiling Point 116°C at 25 mmHg

Flash Point -32°C

N-Ethylpropionamide is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it can cause skin and
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eye irritation and may lead to respiratory irritation[1]. Therefore, appropriate personal protective

equipment (PPE) must be worn at all times when handling this chemical.

Step-by-Step Disposal Protocol for N-Ethylpropionamide
The disposal of N-Ethylpropionamide must be conducted in a manner that prevents its

release into the environment. Direct disposal into drains or regular trash is strictly prohibited[2]

[3]. The recommended method is through a licensed chemical destruction facility or by

controlled incineration with flue gas scrubbing[2].

1. Personal Protective Equipment (PPE): Before handling N-Ethylpropionamide waste,

ensure the following PPE is worn:

Chemical-impermeable gloves

Safety goggles or a face shield

A lab coat

2. Waste Collection and Storage:

Collect waste N-Ethylpropionamide in a dedicated, properly labeled, and sealed container.

The container should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents[4].

Ensure the waste container is clearly labeled with "Hazardous Waste" and the chemical

name "N-Ethylpropionamide"[5].

3. Spill Management: In the event of a spill, immediate action is necessary to contain and clean

the affected area.

Evacuate personnel from the immediate vicinity.

Ensure adequate ventilation.

Remove all sources of ignition[2].
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For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and place

it in a sealed container for disposal[6].

Use spark-proof tools and explosion-proof equipment during cleanup[2].

4. Disposal of Contaminated Materials:

Any materials, such as gloves, absorbent pads, or lab coats, that come into contact with N-
Ethylpropionamide should be treated as hazardous waste and disposed of accordingly.

Contaminated packaging should be triple-rinsed with a suitable solvent. The rinsate must be

collected and treated as hazardous waste. Alternatively, the packaging can be punctured to

render it unusable and then disposed of in a sanitary landfill or through controlled

incineration[2].

5. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the N-
Ethylpropionamide waste.

Do not attempt to treat or neutralize the chemical waste unless you are specifically trained

and equipped to do so.

Regulatory Compliance
The disposal of hazardous waste is governed by federal and state regulations. In the United

States, the Environmental Protection Agency (EPA) implements the Resource Conservation

and Recovery Act (RCRA), which provides a framework for the management of hazardous

waste from its generation to its final disposal[7][8]. It is imperative to comply with all applicable

local, state, and federal regulations[9].

N-Ethylpropionamide Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Ethylpropionamide.
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N-Ethylpropionamide Waste Generated
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Caption: Workflow for the safe disposal of N-Ethylpropionamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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